
8-Amino-6-methoxyquinoline CAS number and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Amino-6-methoxyquinoline

Cat. No.: B117001 Get Quote

Technical Guide: 8-Amino-6-methoxyquinoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 8-Amino-6-methoxyquinoline, a crucial

heterocyclic amine intermediate in the pharmaceutical and chemical research sectors. Its

versatile structure makes it a valuable precursor for the synthesis of a wide range of biologically

active compounds.

Core Properties of 8-Amino-6-methoxyquinoline
8-Amino-6-methoxyquinoline, identified by the CAS number 90-52-8, possesses a unique

combination of chemical and physical properties that make it a valuable building block in

medicinal chemistry.[1][2][3][4][5]

Quantitative Data Summary
The following table summarizes the key quantitative data for 8-Amino-6-methoxyquinoline:
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Property Value Source(s)

CAS Number 90-52-8 [1][2][3][4][5]

Molecular Formula C₁₀H₁₀N₂O [1][2][4][5]

Molecular Weight 174.20 g/mol [1][2][4][6]

Appearance
Brown to very dark brown low

melting solid
[1][3][7]

Melting Point 41-44 °C [3][7]

Boiling Point 137-138 °C at 1 Torr [3]

Solubility

Soluble in DMSO (slightly),

Methanol (slightly), and

chloroform.

[3][7]

Purity
≥90% or ≥99% (GC)

depending on the grade.
[1][2][5]

Storage

Refrigerator (0-8 °C), protect

from light and air, store under

inert gas.

[1][8]

Key Applications in Research and Development
8-Amino-6-methoxyquinoline is a pivotal intermediate in the synthesis of various

pharmaceuticals.[1][3] Its structure is a key component of several important drug classes:

Antimalarial Agents: It serves as a fundamental building block for 8-aminoquinoline

antimalarials such as Primaquine and Tafenoquine.[9] Research continues to explore new

derivatives with improved efficacy and reduced toxicity.[9][10]

Antimicrobial and Antifungal Agents: The quinoline scaffold exhibits antimicrobial properties,

making this compound valuable in the development of new antibacterial and antifungal drugs

to combat resistance.[1][3]

Neuroprotective Agents: It is used in the synthesis of compounds targeting neurological

disorders, attributed in part to its ability to potentially cross the blood-brain barrier.[1]
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Fluorescent Probes: The quinoline ring system's fluorescent nature is exploited in the

development of probes for biological imaging, enabling the visualization of cellular

processes.[1][8]

Analytical Chemistry: It is also employed as a reagent in analytical methods like

chromatography and spectroscopy.[1][3]

Experimental Protocols
Detailed methodologies are crucial for the successful application of 8-Amino-6-
methoxyquinoline in research. Below are outlines of key experimental protocols.

Synthesis of 8-Amino-6-methoxyquinoline
A common synthetic route involves a two-step process starting from 4-methoxy-2-nitroaniline.

[9]

Step 1: Skraup Reaction to form 6-Methoxy-8-nitroquinoline This reaction involves the

cyclization of an aniline with glycerol, an oxidizing agent, and sulfuric acid.

Reactants: 4-methoxy-2-nitroaniline, glycerol, sulfuric acid, and an oxidizing agent (e.g.,

nitrobenzene).

Procedure:

Carefully add concentrated sulfuric acid to a mixture of 4-methoxy-2-nitroaniline and

glycerol while cooling.

Add the oxidizing agent portion-wise to control the exothermic reaction.

Heat the mixture, typically to around 130°C, for several hours.

After cooling, pour the reaction mixture into water and neutralize with a base (e.g., sodium

hydroxide) to precipitate the crude product.

The crude 6-methoxy-8-nitroquinoline is then purified, for example, by recrystallization.
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Step 2: Reduction to 8-Amino-6-methoxyquinoline The nitro group of 6-methoxy-8-

nitroquinoline is reduced to an amine.

Reactants: 6-methoxy-8-nitroquinoline, a reducing agent such as stannous chloride (SnCl₂)

in ethanol, or iron filings in acetic acid.[9][11]

Procedure (using SnCl₂):

Dissolve 6-methoxy-8-nitroquinoline in ethanol.

Add a solution of stannous chloride dihydrate in concentrated hydrochloric acid.

Stir the reaction mixture at room temperature for an extended period (e.g., 48 hours).[12]

Make the solution alkaline to precipitate the tin salts.

Extract the product with an organic solvent (e.g., chloroform).

Dry the organic layer and evaporate the solvent to yield 8-Amino-6-methoxyquinoline.

Synthesis of 8-Amino-6-methoxyquinoline-Tetrazole
Hybrids via Ugi-Azide Reaction
This multi-component reaction is used to create diverse libraries of compounds for screening.

[9]

Reactants: 8-Amino-6-methoxyquinoline, an aldehyde, trimethylsilyl azide, and an

isocyanide (e.g., tert-butyl isocyanide) in methanol.[9]

Procedure:

Dissolve 8-Amino-6-methoxyquinoline in dry methanol.

Add the corresponding aldehyde and stir the mixture at room temperature under an inert

atmosphere (e.g., argon) for 1 hour.[9]

Add trimethylsilyl azide and tert-butyl isocyanide dropwise.
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Continue stirring the reaction mixture for 20-120 hours.[9]

Evaporate the solvent in vacuo.

Dissolve the residue in dichloromethane and wash with aqueous sodium disulfite followed

by aqueous sodium bicarbonate.[9]

Purify the resulting product, typically by column chromatography.

Purification Method
A high-purity sample can be obtained through distillation and recrystallization.

Procedure: Distill the compound under a nitrogen atmosphere at high vacuum, followed by

several recrystallizations from methanol.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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